Cas no 654663-40-8 (4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid)

• Product Name: 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid
• CAS No: 654663-40-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 1698948
• PubChem ID: 81233114
• Update Time: 2025-06-11

4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-(1-pyrrolidinyl)-
• 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid
• AKOS019804610
• KS-8400
• 4-pyrrolidin-1-ylpyridine-3-carboxylic acid
• CS-0454573
• 4-(1-Pyrrolidinyl)-3-pyridinecarboxylic acid
• 4-(Pyrrolidin-1-yl)nicotinicacid
• 4-(Pyrrolidin-1-yl)nicotinic acid
• 654663-40-8
• DB-425228

• MDL： MFCD22581704
• Inchi： 1S/C10H12N2O2/c13-10(14)8-7-11-4-3-9(8)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H,13,14)
• InChI Key： IIFBCMMWTVIRID-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2
• XLogP3: 1

Experimental Properties

• PSA: 53.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid

Recent Advances in the Study of 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid (CAS: 654663-40-8)

4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid (CAS: 654663-40-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic carboxylic acid derivative has shown promising potential in various therapeutic applications, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have focused on its role as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and other pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a core scaffold, modifying its structure to achieve improved selectivity and potency against JAK3 while minimizing off-target effects. The resulting compounds showed nanomolar inhibitory activity and favorable pharmacokinetic properties in preclinical models of autoimmune diseases.

In the antimicrobial field, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the development of novel quinolone derivatives incorporating the 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid moiety. These compounds exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with some derivatives showing particularly potent activity against methicillin-resistant Staphylococcus aureus (MRSA) strains. The study highlighted the importance of the pyrrolidine substitution pattern in enhancing membrane permeability and target binding affinity.

Structural and computational studies have provided insights into the molecular interactions of 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid derivatives with their biological targets. X-ray crystallography data published in early 2024 revealed that the carboxylic acid group forms critical hydrogen bonds with key residues in the ATP-binding pocket of various kinases, while the pyrrolidine moiety contributes to favorable hydrophobic interactions. These structural insights are guiding the rational design of next-generation inhibitors with improved target specificity.

The compound has also found applications in chemical biology probes. A recent Nature Chemical Biology paper described the development of photoaffinity labeling probes based on 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid for target identification studies. These probes successfully identified several previously unknown protein targets of related drug candidates, demonstrating the value of this scaffold in chemical proteomics approaches.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid and its derivatives. A 2023 Organic Process Research & Development publication reported a scalable, high-yield synthesis that reduces the number of steps and improves overall atom economy. This development is particularly important for facilitating the compound's use in larger-scale medicinal chemistry programs and potential industrial applications.

Looking forward, the unique structural features of 4-(pyrrolidin-1-yl)pyridine-3-carboxylic acid continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs), allosteric modulator development, and as a component of covalent inhibitors. The compound's versatility and demonstrated biological activity suggest it will remain an important scaffold in drug discovery efforts for the foreseeable future.